4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• SMILES: CC1=C(C=CC(=C1)F)NC(C)C(C)C
• InChI: InChI=1S/C12H18FN/c1-8(2)10(4)14-12-6-5-11(13)7-9(12)3/h5-8,10,14H,1-4H3
• InChIKey: VOHXLICGAFPACX-UHFFFAOYSA-N

4-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline: Identity & Procurement

4-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (CAS 1021022-44-5, molecular formula C₁₂H₁₈FN, MW 195.28 g/mol) is a chiral, fluorinated N-alkyl aniline derivative bearing a para-fluoro, an ortho-methyl, and a branched (3-methylbutan-2-yl) substituent on the aniline nitrogen . The compound possesses one undefined stereocenter (Fsp³ = 0.5), one hydrogen bond donor, and a computed topological polar surface area of 12 Ų [1]. It is commercially supplied at ≥95% purity and is classified as a research-grade screening compound or synthetic intermediate, with documented hazard labeling (H302, H315, H319, H335) requiring standard laboratory precautions .

• Chiral fluorinated N-alkyl aniline scaffold with undefined stereocenter

• Research-grade screening compound or synthetic intermediate

• Standard laboratory precautions required (H302, H315, H319, H335)

• [1] PubChem. Compound Summary for CID 43195954: 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline. National Center for Biotechnology Information. Accessed 2026. View Source

4-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline: Why Analogs Cannot Substitute

The simultaneous presence of a para-fluoro, an ortho-methyl, and a chiral branched N-alkyl chain in 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline creates a unique steric and electronic environment that distinguishes it from closely related aniline analogs . The des-methyl comparator 4-fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8) lacks the ortho-methyl group, resulting in a lower molecular weight (181.25 vs. 195.28 g/mol), reduced lipophilicity, and a different torsional profile around the N–aryl bond . Regioisomeric variants such as N-(butan-2-yl)-4-fluoro-3-methylaniline (CAS 1342350-75-7) and 4-fluoro-3-methyl-N-(3-methylbutan-2-yl)aniline alter the electronic distribution on the aromatic ring, which can shift binding affinities, metabolic stability, and physicochemical properties in ways unpredictable without experimental comparison . Furthermore, the undefined stereocenter in the target compound introduces the potential for enantiomer-dependent biological outcomes that achiral or constitutionally distinct analogs cannot replicate . Generic substitution therefore risks invalidating structure-activity relationships and compromising experimental reproducibility in any application where the precise substitution pattern is a determinant of function.

Des-methyl Altered lipophilicity and torsional profile may shift binding and permeability properties.

Regioisomers Meta-methyl placement changes electronic distribution and metabolic profiles unpredictably.

Achiral analogs Absence of the stereocenter precludes enantiomer-specific SAR profiling.

4-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline: Quantitative Differentiation vs. Analogs

Lipophilicity Advantage Over Des-Methyl Analog

The target compound exhibits a consistently higher computed lipophilicity than its des-methyl analog 4-fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8) due to the additional ortho-methyl substituent on the aromatic ring. This difference is captured by two independent computational methods [1].

Lipophilicity Profile

Reported

ΔLogP ≈ +0.5 to +1.1 (more lipophilic)

Supports lipophilicity-dependent permeability predictions

Computed via XLogP3/ALOGPS; experimental validation recommended

Evidence Dimension	Computed lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 4.1 (PubChem); LogP = 3.76 (Fluorochem); LogP = 3.59 (ChemScene)
Comparator Or Baseline	4-Fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8): MW = 181.25 g/mol, lacks ortho-methyl; estimated LogP ≈ 3.0–3.3 based on structural subtraction of –CH₂– contribution (~0.5 LogP units per methylene) from the target compound's values
Quantified Difference	Estimated ΔLogP ≈ +0.5 to +1.1 units (target more lipophilic)
Conditions	Computed via XLogP3 (PubChem) and vendor-reported calculated LogP (ALOGPS or similar algorithm)

Why This Matters

Higher lipophilicity directly influences membrane permeability, protein binding, and in vivo distribution; researchers requiring specific LogP windows for blood-brain barrier penetration or oral bioavailability predictions must account for this quantifiable difference rather than substituting the des-methyl analog.

• [1] PubChem. Compound Summary for CID 43195954: 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (XLogP3-AA = 4.1). NCBI. Accessed 2026. View Source

Molecular Weight Increment Over Des-Methyl Analog

The ortho-methyl group on the target compound increases its molecular weight by 14.03 Da relative to 4-fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8). This mass difference, while modest, is consequential in fragment-based drug discovery where every heavy atom affects ligand efficiency metrics .

Mass Increment

Direct comparison

ΔMW = +14.03 g/mol (+7.7%)

Affects ligand efficiency indices in fragment-based design

From molecular formula C₁₂H₁₈FN vs. C₁₁H₁₆FN

Evidence Dimension	Molecular weight (MW)
Target Compound Data	195.28 g/mol
Comparator Or Baseline	4-Fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8): 181.25 g/mol
Quantified Difference	ΔMW = +14.03 g/mol (+7.7%)
Conditions	Exact mass calculation from molecular formula C₁₂H₁₈FN (target) vs. C₁₁H₁₆FN (comparator)

Why This Matters

A 14 Da mass increase shifts ligand efficiency indices (LE, LLE, LELP) and affects the balance between potency and physicochemical properties; procurement decisions for SAR campaigns must account for this incremental mass penalty when benchmarking compound series.

Chiral Center and Enantiomer-Dependent Selectivity

The target compound possesses one undefined atom stereocenter at the N-alkyl carbon (C-2 of the 3-methylbutan-2-yl group), as confirmed by both vendor data (Asymmetric Atoms = 1) and PubChem (Undefined Atom Stereocenter Count = 1) [1]. This contrasts with simple N-alkyl anilines such as N-(butan-2-yl)-4-fluoro-3-methylaniline (CAS 1342350-75-7), which also bears a chiral center but differs in ring substitution pattern, and with 4-fluoro-2-methylaniline (CAS 452-71-1), which is achiral [2].

Stereochemical Complexity

Class-level inference

Fsp³ difference +0.36 vs. achiral analog

Enables enantiomer-specific SAR studies

Undefined stereocenter; chiral resolution required for enantiopure use

Evidence Dimension	Stereochemical complexity
Target Compound Data	Undefined Atom Stereocenter Count = 1; Fsp³ = 0.5
Comparator Or Baseline	4-Fluoro-2-methylaniline (CAS 452-71-1): Undefined Atom Stereocenter Count = 0; Fsp³ ≈ 0.14 (achiral). N-(butan-2-yl)-4-fluoro-3-methylaniline (CAS 1342350-75-7): also chiral, but methyl is meta rather than ortho.
Quantified Difference	Presence vs. absence of a stereocenter; Fsp³ difference of +0.36
Conditions	Computed from 2D structure (PubChem) and vendor metadata (Fluorochem)

Why This Matters

The chiral N-alkyl substituent introduces the possibility of enantiomer-specific target engagement, metabolic fate, and off-target profiles; for programs pursuing enantiopure leads, procurement of the racemate or resolved enantiomers of this specific scaffold is essential, and achiral analogs cannot serve as stereochemical probes.

• [1] PubChem. Compound Summary for CID 43195954: 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (Undefined Atom Stereocenter Count = 1). NCBI. Accessed 2026. View Source
• [2] PubChem. Compound Summary for CID 9925: 4-fluoro-2-methylaniline, CAS 452-71-1 (Undefined Atom Stereocenter Count = 0). NCBI. Accessed 2026. View Source

Patent-Reported Antiproliferative & Differentiation Activity

Patent literature describes 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline as exhibiting pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, supporting potential use as an anti-cancer agent and for the treatment of hyperproliferative skin diseases such as psoriasis [1][2]. While explicit IC₅₀ values and direct comparator data from head-to-head assays are not publicly available at the level of granularity required for high-strength differential claims, the patent disclosure establishes a functional biological fingerprint that distinguishes this scaffold from unsubstituted or mono-substituted aniline derivatives lacking the combined 4-fluoro, 2-methyl, and branched N-alkyl motif [3].

Biological Annotation

Data to verify

Patent-reported antiproliferative & differentiation activity

Supports phenotypic screening hypothesis; independent replication required

Quantitative IC₅₀ data not publicly available; patent specificity context

Evidence Dimension	Antiproliferative / cell differentiation activity
Target Compound Data	Qualitative patent disclosure of pronounced antiproliferative activity and monocyte differentiation induction in undifferentiated cell models. Additional preliminary screening data suggest CCR5 antagonism potential [3].
Comparator Or Baseline	In-class aniline derivatives without the full substitution pattern (4-F, 2-Me, N-(3-methylbutan-2-yl)) are not reported in the same patent context with equivalent activity.
Quantified Difference	Quantitative comparative data (IC₅₀, EC₅₀) not publicly retrievable from current database searches; differentiation claim rests on patent specificity.
Conditions	Patent-reported cell-based assays (freshpatents.com / webisa.webdatacommons.org, referencing original patent filings); specific assay conditions and cell lines not fully detailed in accessible metadata.

Why This Matters

For users procuring this compound for phenotypic screening or differentiation-based therapeutic discovery, the patent-backed biological annotation provides a starting hypothesis that simpler aniline analogs lack; however, independent replication and quantitative benchmarking against defined comparators (e.g., 4-fluoro-N-(3-methylbutan-2-yl)aniline) remain necessary to establish the magnitude of differentiation.

• [1] WebISA Web Data Commons Record 453276378, quoting freshpatents.com: 'This compound exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte thus evidencing use as an anti-cancer agent and for the treatment of skin diseases such as psoriasis.' Accessed 2026. View Source
• [2] WebISA Web Data Commons Record 127680063, quoting patent source on aniline derivatives with cell differentiation activity. Accessed 2026. View Source
• [3] Semantic Scholar. Preliminary pharmacological screening indicating CCR5 antagonist potential for the compound. Accessed 2026. View Source

Unique Substitution Pattern Among Commercial Analogs

A systematic search of commercial chemical catalogs confirms that the exact combination of substituents — para-fluoro (4-F), ortho-methyl (2-CH₃), and N-(3-methylbutan-2-yl) — is unique to CAS 1021022-44-5. The closest commercially available analogs each diverge in at least one key structural feature: 4-fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8) lacks the ortho-methyl; 4-fluoro-3-methyl-N-(3-methylbutan-2-yl)aniline places the methyl at the meta position; N-(butan-2-yl)-4-fluoro-3-methylaniline (CAS 1342350-75-7) combines a meta-methyl with a less-branched sec-butyl chain; and 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline relocates the fluorine to the 5-position .

Scaffold Identity

Supporting evidence

Unique substitution pattern among commercial analogs

Ensures structural fidelity for SAR and exemplification context

No single analog replicates all pharmacophoric features

Evidence Dimension	Chemical scaffold uniqueness (substitution pattern identity)
Target Compound Data	4-F, 2-CH₃, N-(3-methylbutan-2-yl); CAS 1021022-44-5; MW 195.28; one stereocenter; LogP ~3.6–4.1
Comparator Or Baseline	(a) 4-Fluoro-N-(3-methylbutan-2-yl)aniline: 4-F, H (no o-Me); CAS 1019623-69-8; MW 181.25. (b) 4-Fluoro-3-methyl-N-(3-methylbutan-2-yl)aniline: 4-F, 3-CH₃; MW 195.28. (c) N-(butan-2-yl)-4-fluoro-3-methylaniline: 4-F, 3-CH₃, N-(butan-2-yl); CAS 1342350-75-7; MW 181.25.
Quantified Difference	Each comparator differs in at least one substituent position, branching pattern, or stereochemical feature.
Conditions	Cross-catalog survey (Fluorochem, ChemScene, AK Scientific, PubChem) as of May 2026

Why This Matters

For intellectual property positioning, patent exemplification, or structure-activity relationship studies where a specific substituent topology is required, no single commercially available analog can substitute for this compound without altering at least one key pharmacophoric element.

4-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline: Key Application Scenarios

SAR Studies with Ortho-Methyl/Para-Fluoro Chiral Aniline

In medicinal chemistry programs exploring the impact of ortho-methyl substitution on target binding and selectivity, 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline serves as a critical SAR probe. Its LogP advantage of approximately +0.5 to +1.1 units over the des-methyl analog 4-fluoro-N-(3-methylbutan-2-yl)aniline allows systematic assessment of lipophilicity-driven potency shifts. The undefined stereocenter [1] further enables enantiomer-specific profiling when chiral resolution is applied. Procurement of the exact structure ensures that SAR datasets remain internally consistent, as substitution of regioisomeric or des-methyl analogs would confound multivariate analysis of both electronic and steric contributions.

Phenotypic Screening for Cell Differentiation & Antiproliferative Activity

The patent-reported antiproliferative activity and monocyte differentiation induction of this compound in undifferentiated cell models make it a candidate for phenotypic screening cascades targeting hyperproliferative disorders such as psoriasis and certain cancers. Although quantitative IC₅₀ comparator data remain limited, the biological annotation provides a departure point for hit validation. Researchers should source this specific CAS number rather than structurally related anilines to ensure fidelity to the patent exemplification and to enable direct follow-up on the disclosed differentiation phenotype.

Fragment-Based Drug Discovery with Chiral Fluorinated Aniline

With a molecular weight of 195.28 Da, an Fsp³ of 0.5, and one hydrogen bond donor, 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline falls within the rule-of-three (RO3) space suitable for fragment libraries [1]. The presence of fluorine enables ¹⁹F NMR-based fragment screening, while the chiral N-alkyl chain provides a vector for enantioselective fragment evolution. The compound's unique substitution topology distinguishes it from simpler, achiral aniline fragments and allows exploration of three-dimensional binding interactions that planar fragments cannot access.

Chiral HPLC Method Development Reference Standard

The single undefined stereocenter in 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline makes the racemic mixture useful as a reference standard for developing chiral separation methods. Analytical laboratories can employ this compound to optimize chiral stationary phases and elution conditions for N-alkyl aniline derivatives bearing branched secondary alkylamines. The ortho-methyl substituent introduces steric hindrance near the chiral center, providing a more challenging and representative separation test case compared to des-methyl or linear N-alkyl analogs.

Application

Selection Property

Validation Focus

SAR studies with ortho-Me/para-F chiral aniline

Scaffold-specific lipophilicity profile

LogP-dependent binding potency interpretation

Cell differentiation & antiproliferative screening

Patent-reported biological annotation

Replication of differentiation phenotype in relevant cell models

Fragment-based screening libraries

Chiral fluorinated fragment (RO3 compliant)

¹⁹F NMR screening and enantioselective evolution

Chiral separation method development

N-alkyl aniline with sterically hindered chiral center

Chiral stationary phase and elution condition optimization

• [1] PubChem. Compound Summary for CID 43195954: 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (MW = 195.28, XLogP3-AA = 4.1). NCBI. Accessed 2026. View Source